Cas no 100565-78-4 (Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI))

• Product Name: Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI)
• CAS No: 100565-78-4
• MF: C₂₆H₄₄N₄O₃S
• MW: 492.717565536499
• CID: 208502
• PubChem ID: 3063363
• Update Time: 2025-04-19

Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[3-(hexadecyloxy)-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI)
• ethyl 2-(3-hexadecoxy-2-methylpyrazolo[4,3-d]pyrimidin-7-yl)sulfanylacetate
• 2-Methyl-3-n-hexadecyloxy-7-(ethoxycarbonylmethylthio)pyrazolo(4,3-d)pyrimidine
• AC1MI5J4
• Acetic acid, ((3-(hexadecyloxy)-2-methyl-2H-pyrazolo(4,3)pyrimidin-7-yl)thio)-, ethyl ester
• ACMC-20m3mx
• AG-D-05933
• CTK3J9077
• Ethyl ((3-(hexadecyloxy)-2-methyl-2H-pyrazolo(4,3)pyrimidin-7-yl)thio)acetate
• DTXSID50143390
• 100565-78-4
• SCHEMBL10725485

• Inchi： 1S/C26H44N4O3S/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-33-26-24-23(29-30(26)3)25(28-21-27-24)34-20-22(31)32-5-2/h21H,4-20H2,1-3H3
• InChI Key： QZEXOWVWDVPNGK-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1C2C(=C(N(C)N=2)OCCCCCCCCCCCCCCCC)N=CN=1

Computed Properties

• Exact Mass: 492.31372
• Monoisotopic Mass: 492.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 21
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 609.7°C at 760 mmHg
• Flash Point: 322.5°C
• Refractive Index: 1.554
• PSA: 79.13
• LogP: 6.87860